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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core chemical and physical properties

of Sulfo-Cy7.5 maleimide, a near-infrared (NIR) fluorescent dye crucial for a range of

applications in research and drug development. Its exceptional spectral characteristics in the

NIR window, coupled with its high water solubility, make it an ideal candidate for in vivo

imaging, fluorescence microscopy, flow cytometry, and other advanced biological studies.[1][2]

Core Chemical and Physical Properties
Sulfo-Cy7.5 maleimide is a hydrophilic, thiol-reactive fluorescent probe.[3][4] The presence of

sulfonate groups significantly enhances its water solubility, a critical feature for bioconjugation

in aqueous environments.[1][2] The maleimide functional group allows for the specific covalent

attachment of the dye to sulfhydryl groups found in cysteine residues of proteins and peptides.

[5][6]

Quantitative Data Summary
The key physicochemical and spectral properties of Sulfo-Cy7.5 maleimide are summarized in

the tables below for easy reference and comparison.
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Property Value References

Molecular Formula C51H51K3N4O15S4 [3][5]

Molecular Weight 1205.52 g/mol [3][4]

Appearance Green solid/powder [7][8]

Solubility
Good solubility in water, DMF,

and DMSO
[3][5][6]

Spectral Property Value References

Excitation Maximum (λex) 788 nm [3][5]

Emission Maximum (λem) 797 - 808 nm [1][3][5]

Molar Extinction Coefficient (ε) 222,000 cm⁻¹M⁻¹ [3][5]

Fluorescence Quantum Yield

(Φ)
0.21 [3][5]

Correction Factor (CF260) 0.09 [3]

Correction Factor (CF280) 0.09 [3]

Stability and Storage
For optimal performance and longevity, Sulfo-Cy7.5 maleimide should be stored under

specific conditions:
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Condition Recommendation References

Long-term Storage -20°C in the dark, desiccated [3][5]

Storage Duration 12-24 months upon receipt [3][7]

Shipping
Can be shipped at ambient

temperature for up to 3 weeks
[3][6]

Stock Solutions

Unused stock solutions in

anhydrous DMSO can be

stored at -20°C for up to a

month

[9]

Reaction Mechanism
The conjugation of Sulfo-Cy7.5 maleimide to a biomolecule is achieved through a Michael

addition reaction. The maleimide group reacts selectively with the sulfhydryl group of a cysteine

residue, forming a stable thioether bond.[10] This reaction is most efficient at a pH range of 6.5-

7.5.[10]
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Reaction of Sulfo-Cy7.5 Maleimide with a Thiol Group

Reactants

ProductSulfo-Cy7.5-Maleimide

Sulfo-Cy7.5-S-Protein (Stable Thioether Bond)

+

Protein-SH (Thiol Group)
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Experimental Workflow for Protein Labeling and Purification

1. Prepare Protein Solution
(1-10 mg/mL in thiol-free buffer, pH 7.0-7.5)

2. Optional: Reduce Disulfide Bonds
(Add TCEP, incubate 20-30 min)

4. Conjugation Reaction
(Add dye to protein, incubate 2h at RT or overnight at 4°C)

3. Prepare Dye Stock Solution
(Dissolve Sulfo-Cy7.5 maleimide in DMSO or DMF)

5. Purify Conjugate
(Remove excess dye)

Purification Methods 6. Characterize Conjugate
(Determine Degree of Labeling)

Gel Filtration Dialysis HPLC/FPLC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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